Cas no 4877-39-8 (3-Methylidenebicyclo[3.2.1]octane)

• Product Name: 3-Methylidenebicyclo[3.2.1]octane
• CAS No: 4877-39-8
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 2697043
• PubChem ID: 138373
• Update Time: 2025-06-14

3-Methylidenebicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 3-methylidenebicyclo[3.2.1]octane
• 3-methylidenebicyclo(3.2.1)octane
• EN300-2535533
• DTXSID60964114
• 3-Methylenebicyclo(3.2.1)octane
• 3-methylenebicyclo[3.2.1octane
• DTXCID501391825
• 3-Methylenebicyclo[3.2.1]octane
• 4877-39-8
• 864-403-0
• 3-Methylidenebicyclo[3.2.1]octane

• Inchi： 1S/C9H14/c1-7-4-8-2-3-9(5-7)6-8/h8-9H,1-6H2
• InChI Key： WHZYMMAAJCRPGM-UHFFFAOYSA-N
• SMILES： C12CC(=C)CC(CC1)C2

Computed Properties

• Exact Mass: 122.11
• Monoisotopic Mass: 122.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.89
• Boiling Point: 158.8°C at 760 mmHg
• Flash Point: 35.1°C
• Refractive Index: 1.486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on 3-Methylidenebicyclo[3.2.1]octane

Exploring the Unique Properties and Applications of 3-Methylidenebicyclo[3.2.1]octane (CAS No. 4877-39-8)

3-Methylidenebicyclo[3.2.1]octane (CAS No. 4877-39-8) is a fascinating bicyclic organic compound that has garnered significant attention in the fields of organic chemistry, fragrance development, and material science. This compound, characterized by its unique bicyclo[3.2.1]octane framework and a methylidene group, offers a versatile platform for synthetic modifications and applications. Its structural complexity and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and flavor industries.

The 3-Methylidenebicyclo[3.2.1]octane structure is notable for its rigid bicyclic skeleton, which imparts distinct steric and electronic properties. Researchers have explored its potential as a building block for terpene-derived compounds, which are widely used in perfumery and aromatherapy. The compound's ability to undergo various chemical transformations, such as Diels-Alder reactions or hydrogenation, makes it a sought-after candidate for creating novel synthetic fragrances and flavor enhancers. Its CAS No. 4877-39-8 is frequently referenced in patents and academic papers focusing on organic synthesis methodologies.

In recent years, the demand for sustainable and eco-friendly chemical solutions has surged, and 3-Methylidenebicyclo[3.2.1]octane has been investigated for its potential in green chemistry applications. Its derivatives are being studied as bio-based alternatives to traditional petrochemical-derived ingredients in cosmetics and personal care products. This aligns with the growing consumer preference for natural and renewable ingredients, a trend that dominates search queries in the chemical and cosmetic industries.

Another area of interest is the compound's role in advanced material science. The rigid bicyclic structure of 3-Methylidenebicyclo[3.2.1]octane can contribute to the development of high-performance polymers with enhanced thermal stability and mechanical properties. Researchers are exploring its incorporation into polymeric matrices for applications in aerospace, automotive, and electronics, where lightweight and durable materials are critical. This has led to a spike in searches for "bicyclic compounds in material science" and "high-performance polymer additives."

From a synthetic perspective, the preparation of 3-Methylidenebicyclo[3.2.1]octane often involves catalytic processes or metal-mediated reactions, which are topics of high interest in academic and industrial research. Optimizing these synthetic routes to improve yield and selectivity is a recurring theme in scientific literature. The compound's CAS No. 4877-39-8 is frequently associated with studies on stereoselective synthesis and catalyst design, reflecting the broader focus on precision chemistry in modern research.

In conclusion, 3-Methylidenebicyclo[3.2.1]octane (CAS No. 4877-39-8) is a compound of significant scientific and industrial relevance. Its unique structure, reactivity, and potential applications in fragrance development, green chemistry, and material science make it a subject of ongoing research and innovation. As the chemical industry continues to evolve toward sustainability and efficiency, this compound is poised to play a pivotal role in shaping future advancements.